Cas no 16533-72-5 (cis-Epoxysuccinic acid)

cis-Epoxysuccinic acid Properties

Names and Identifiers

• 2,3-Oxiranedicarboxylicacid, (2R,3S)-rel-
• cis-Epoxysuccinic Acid
• <i>cis<
• cis-2,3-Oxiranedicarboxylic Acid
• i>-Epoxysuccinic Acid
• epoxysuccinicacid
• Cis-oxirane-2,3-dicarboxylic acid
• cis-Ethyleneoxidedicarboxylic acid
• (2S,3R)-2,3-Oxiranedicarboxylic acid
• 2,3-Oxiranedicarboxylicacid,(2R,3S)-rel-(9CI)
• cis-Epoxysuccinic acid,97%
• (2R,3S)-oxirane-2,3-dicarboxylic acid
• 2,3-Oxiranedicarboxylic acid, (2R,3S)-rel-
• GTPL9631
• DCEMCPAKSGRHCN-XIXRPRMCSA-N
• NCGC00013522
• E0449
• NCGC00096635-01
• NCGC00013522-02
• AS-65405
• Epoxymaleic acid
• U9S
• HY-125791
• W-200155
• AKOS005258282
• A882397
• cis-AthylenoxiddicarbonsA currencyure
• 2222820-55-3
• CS-0099343
• (2S,3R)-oxirane-2,3-dicarboxylic acid
• MFCD00191645
• cis-2,3 expoxysuccinate
• CHEMBL1741775
• GEO-01295
• D90518
• (2R,3S)-2,3-Oxiranedicarboxylic acid
• NSC-43234
• 16533-72-5
• Cis-poxysuccinic acid
• SCHEMBL4466386
• DTXSID401016953
• NS00120935
• DTXSID701016952
• cis-2,3-Oxiranedicarboxylic acid
• cis-Epoxysuccinic acid
• +Expand

• MDL： MFCD00191645
• InChIKey： DCEMCPAKSGRHCN-XIXRPRMCSA-N
• Inchi： 1S/C4H4O5/c5-3(6)1-2(9-1)4(7)8/h1-2H,(H,5,6)(H,7,8)/t1-,2+
• SMILES： O1[C@@]([H])(C(=O)O[H])[C@@]1([H])C(=O)O[H]

Computed Properties

• Exact Mass: 132.00600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 132.006
• Heavy Atom Count: 9
• Complexity: 144
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Surface Charge: 0
• Topological Polar Surface Area: 87.1

Experimental Properties

• LogP: -1.07700
• PSA: 87.13000
• Boiling Point: 467.5±45.0 °C at 760 mmHg
• Melting Point: 149.0 to 155.0 deg-C
• Vapor Pressure: 0.0±2.5 mmHg at 25°C
• Flash Point: Not available
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.9±0.1 g/cm3

cis-Epoxysuccinic acid Security Information

• Symbol: GHS07
• Safety Instruction： S45-S36/37/39-S26
• Risk Phrases：R; R34; R2
• Dangerous goods sign： C
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 34-22
• Signal Word：warning

cis-Epoxysuccinic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds